Cas no 123594-04-7 (4-Chloroisoindoline)

• Product Name: 4-Chloroisoindoline
• CAS No: 123594-04-7
• MF: C₈H₈ClN
• MW: 153.608820915222
• MDL: MFCD08234860
• CID: 63689
• PubChem ID: 14795868
• Update Time: 2025-10-25

4-Chloroisoindoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloroisoindoline
• 1H-Isoindole, 4-chloro-2,3- dihydro-
• 4-chloro-2,3-dihydro-1H-isoindole
• 1H-Isoindole,4-chloro-2,3-dihydro-)
• SCHEMBL3171440
• 1H-ISOINDOLE, 4-CHLORO-2,3-DIHYDRO-
• DTXSID20564159
• MFCD08234860
• AC-7917
• MB05816
• 123594-04-7
• XYHJVLXLZOTUKL-UHFFFAOYSA-N
• CS-0208595
• A15999
• EN300-213117
• Z1198176551
• FD13081
• J-515153
• AKOS006344248

• MDL： MFCD08234860
• Inchi： 1S/C8H8ClN/c9-8-3-1-2-6-4-10-5-7(6)8/h1-3,10H,4-5H2
• InChI Key： XYHJVLXLZOTUKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2CNCC=21

Computed Properties

• Exact Mass: 153.03500
• Monoisotopic Mass: 153.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 246.6°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.579
• PSA: 12.03000
• LogP: 2.27200

Additional information on 4-Chloroisoindoline

4-Chloroisoindoline: A Comprehensive Overview

4-Chloroisoindoline, with the CAS number 123594-04-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as chloro-substituted isoindoline, is a derivative of isoindoline, a heterocyclic aromatic compound. The substitution of a chlorine atom at the fourth position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 4-Chloroisoindoline typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of 4-Chloroisoindoline.

In terms of physical properties, 4-Chloroisoindoline exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-Vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system within the isoindoline framework. This property makes it a promising candidate for applications in optoelectronic devices.

4-Chloroisoindoline has found extensive use in drug discovery programs due to its ability to modulate protein-protein interactions. Recent studies have demonstrated its potential as a scaffold for designing inhibitors of kinase enzymes, which are implicated in various diseases including cancer. For example, researchers have reported that derivatives of 4-Chloroisoindoline can selectively inhibit the activity of Aurora kinases, which are crucial for cell division.

Beyond its role in therapeutic development, 4-Chloroisoindoline has also been explored in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing metal-organic frameworks (MOFs) with applications in gas storage and catalysis. Recent research highlights its potential as a building block for constructing MOFs with high surface area and tunable pore sizes.

In addition to these applications, 4-Chloroisoindoline has been utilized as an intermediate in the synthesis of more complex heterocyclic compounds. Its reactivity under various conditions allows chemists to access a wide range of derivatives with diverse functionalities. For instance, oxidation reactions can convert it into isoquinoline derivatives, while alkylation or acylation can introduce additional substituents to fine-tune its properties.

The environmental impact of 4-Chloroisoindoline has also been a topic of interest. Studies on its biodegradation and toxicity indicate that it is relatively stable under aerobic conditions but can undergo microbial degradation under specific environmental conditions. These findings are crucial for assessing its safety profile and ensuring responsible handling during industrial processes.

In conclusion, 4-Chloroisoindoline, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. From drug discovery to materials science, this compound exemplifies the importance of heterocyclic chemistry in advancing modern technologies. As research progresses, new insights into its structure-property relationships will undoubtedly unlock even more innovative uses for this remarkable molecule.